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Compound of Interest

Benzyl 3-chloro-4-
Compound Name:

hydroxybenzoate
CAS No.: 85303-64-6
Cat. No.: B14421568

Get Quote

Executive Summary: Immediate Action Plan

Benzyl 3-chloro-4-hydroxybenzoate must be classified and disposed of as Halogenated
Organic Waste.[1][2][3][4][5][6] Due to the presence of the chlorine substituent on the aromatic
ring, this compound requires high-temperature incineration to prevent the formation of toxic
byproducts (e.g., dioxins) during destruction.[2][5][6]

* Primary Waste Stream: Halogenated Organic Solids (or Liquids if dissolved).[1][2][5][6]

 Critical Segregation: Do NOT mix with strong oxidizers or non-halogenated solvents (unless
the entire mixture is labeled halogenated).[1][2][5][6]

o RCRA Status: Not P- or U-listed, but must be managed as characteristic hazardous waste if
it exhibits toxicity or is mixed with listed solvents.[2][3][4][5][6]

Chemical Profile & Hazard Identification
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As a specific Safety Data Sheet (SDS) for this exact ester may not be commercially ubiquitous,
the following profile is derived from its functional groups (chlorinated phenol, benzyl ester) and
analogous compounds (e.g., 3-Chloro-4-hydroxybenzoic acid, CAS 3964-58-7).[2][3][4][5][6]

Property Description Implications for Disposal

Contains Chlorine (CI).[1][2][3]
Benzyl ester of 3-chloro-4- [4][5][6] Must enter

Chemical Structure ) )
hydroxybenzoic acid halogenated waste streams.[1]

[2]5](6]

Dust generation is a risk; use
Physical State Solid (Crystalline Powder) localized ventilation during
transfer.[1][2][6]

Low in water; Soluble in .
Do not attempt to dilute and

Solubility organic solvents (DMSO, ]
flush down the drain.[1][2]
Methanol)
) ) PPE is mandatory.[1][2] Spill
) Skin/Eye Irritant (H315, H319), ]
Hazards (Predicted) ) o residues are hazardous waste.
Aquatic Toxicity
[11[2][5]16]
Keep away from open flames
Combustibility Combustible organic solid and strong oxidizers (e.g.,

Nitric Acid).[1][2]

Scientific Insight: The chlorine atom on the benzene ring significantly alters the disposal
pathway.[1][2][6] Unlike non-halogenated parabens (e.qg., Benzyl 4-hydroxybenzoate), which
can often be used in fuel blending, chlorinated aromatics require specific scrubbers during

incineration to neutralize acidic gases (HCI) and prevent environmental release.[1][2][5][6]

Pre-Disposal Handling & Segregation
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Effective disposal begins at the bench.[1][2][6] Improper segregation is the leading cause of
increased disposal costs and safety incidents.[1][2][6]

Segregation Protocol

« |solate from Oxidizers: Never dispose of this compound in containers holding strong
oxidizers (Peroxides, Nitric Acid, Permanganates).[1][2] The phenolic hydroxyl group can
react exothermically.[1][2][5][6]

o Halogenated vs. Non-Halogenated:
o Solids: Collect in a dedicated "Hazardous Waste - Solid" container.

o Liquids (Mother Liquors/Rinses): If dissolved in solvents like DCM or Chloroform, use the
Halogenated Solvent carboy.[1][2] If dissolved in Methanol or Acetone, the mixture must
still be labeled and treated as Halogenated Waste because of this solute.[1][2]

Labeling Requirements
Every container must be labeled before waste is added.[1][2][5][6]

o Chemical Name: Write out the full name: "Benzyl 3-chloro-4-hydroxybenzoate". Do not
use abbreviations or chemical structures alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2][5][6]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid Waste

Applicable for: Expired reagents, weighing boat residues, failed reaction solids.[2][3]

o PPE Donning: Wear nitrile gloves, safety goggles, and a lab coat.[1][2][6] If handling large
guantities (>509), use a dust mask or work inside a fume hood.[1][6]

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass jar
with a chemically resistant lid.[1][2][3][4][5][6]
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o Transfer: Carefully transfer the solid into the container. Wipe the thread of the jar with a dry
tissue to ensure a tight seal.[1][2][6]

» Decontamination: Place the contaminated wipe/tissue into the same solid waste container.[1]

[2][5][6]
e Sealing: Screw the lid on tightly.

e Manifesting: Log the weight and constituent on your lab's hazardous waste accumulation log.

[1](216]

Scenario B: Disposal of Liquid Waste (Solutions)

Applicable for: Reaction mixtures, HPLC waste, mother liquors.[2]
e Solvent Identification: Determine the primary solvent.[1][2][6]
o Carboy Selection:
o If solvent is Halogenated (e.g., DCM): Use the "Halogenated Organic" carboy.[1][2]

o If solvent is Non-Halogenated (e.g., Ethanol): You must reclassify this specific volume as
"Halogenated Waste" due to the solute.[1][2] Do not pour into the general "Non-
Halogenated" carboy, as this contaminates the fuel-blending stream.[1][2][3][4][5][6]

e Funnel Use: Use a funnel with a lid or check-valve to minimize vapor escape.[1][2][4][5][6]
e Transfer: Pour slowly to avoid splashing.

e Rinsing: Triple rinse the empty flask with a small amount of compatible solvent and add the
rinsate to the waste carboy.

Visualized Decision Workflows
Diagram 1: Waste Segregation Logic

This decision tree guides you to the correct waste stream based on the physical state and
solvent matrix.[1][2][6]
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Start: Benzyl 3-chloro-4-hydroxybenzoate Waste

[ What is the physical state? j

Solid (Powder/Crystals) Liquid (Solution) ]

DISPOSE IN:
Hazardous Solid Waste Bin Identify Primary Solvent
(Label: Toxic, Irritant)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

CRITICAL STEP:
Reclassify mixture as
Halogenated Waste

Halogenated Solvent
(e.g., DCM, Chloroform)

DISPOSE IN:
Halogenated Organic Waste Carboy

Click to download full resolution via product page
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Caption: Decision tree for segregating Benzyl 3-chloro-4-hydroxybenzoate waste. Note the
critical reclassification step for non-halogenated solutions.

Emergency Spill Procedures

In the event of a spill outside of containment:

Alert: Notify nearby personnel immediately.
e Assess: If the spill is >100g or outside a fume hood, evacuate and contact EHS.
o PPE: Wear double nitrile gloves, lab coat, goggles, and shoe covers.[1][2][6]
o Containment (Solid):
o Do not dry sweep (creates dust).[1][2][6]
o Cover with wet paper towels (dampened with water) to suppress dust.[1][2][6]
o Scoop up the wet towels and solid into a plastic bag.[1][2][6]
o Containment (Liquid):
o Use an absorbent pad or vermiculite.[1][2][6]

o Do not use paper towels if the solvent is an oxidizer (unlikely for this compound, but good
practice).[1][2]

» Disposal: Place all cleanup materials into a heavy-duty plastic bag, seal, label as "Hazardous
Waste - Debris (Contaminated with Benzyl 3-chloro-4-hydroxybenzoate)”, and place in the
solid waste bin.

Regulatory & Compliance Notes

 RCRA (USA): While Benzyl 3-chloro-4-hydroxybenzoate is not explicitly listed on the P or
U lists, it is a "Characteristic Waste" if it fails TCLP for toxicity (unlikely but possible) or
ignitability (if in flammable solvent).[1][2][3][4][5][6] Always manage as Hazardous Waste to
ensure compliance with the "Cradle-to-Grave" liability standard [1].[1][2][3][4][5][6]
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o EPA Waste Codes:

o If mixed with spent halogenated solvents (e.g., Methylene Chloride), the mixture carries
the FOO02 code.[1][2]

o If pure substance, use the generic hazardous waste label provided by your institution's
EHS department.[1][2][6]

» Drain Disposal: Strictly PROHIBITED.[1][2][5][6] The aquatic toxicity of chlorinated phenols
and their esters poses a significant risk to wastewater treatment biology [2].[1][2][6]

References

+ U.S. Environmental Protection Agency (EPA). (2024).[1][2][6] Defining Hazardous Waste:
Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

+ National Institutes of Health (NIH) - PubChem. (2024).[1][2][5][6] 3-Chloro-4-hydroxybenzoic
acid (Parent Compound Data). Retrieved from [Link][1][2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BE“GHE Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [Proper Disposal Procedures: Benzyl 3-chloro-4-
hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14421568/docs#proper-disposal-procedures-benzyl-
3-chloro-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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